Cas no 1805323-86-7 (2,5-Difluoro-3-(difluoromethyl)-4-nitropyridine)

• Product Name: 2,5-Difluoro-3-(difluoromethyl)-4-nitropyridine
• CAS No: 1805323-86-7
• MF: C₆H₂F₄N₂O₂
• MW: 210.085895061493
• CID: 4921649
• Update Time: 2025-05-20

2,5-Difluoro-3-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluoro-3-(difluoromethyl)-4-nitropyridine

• Inchi： 1S/C6H2F4N2O2/c7-2-1-11-6(10)3(5(8)9)4(2)12(13)14/h1,5H
• InChI Key： VFYFHLAHHCILCU-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C=1[N+](=O)[O-])F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 1.8
• Topological Polar Surface Area: 58.7

Additional information on 2,5-Difluoro-3-(difluoromethyl)-4-nitropyridine

Introduction to 2,5-Difluoro-3-(difluoromethyl)-4-nitropyridine (CAS No. 1805323-86-7)

2,5-Difluoro-3-(difluoromethyl)-4-nitropyridine, identified by its Chemical Abstracts Service (CAS) number 1805323-86-7, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its nitro and difluoromethyl substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural features of 2,5-Difluoro-3-(difluoromethyl)-4-nitropyridine contribute to its reactivity and potential applications. The presence of fluorine atoms at the 2- and 5-positions enhances its electronic properties, making it a suitable candidate for further functionalization. Additionally, the nitro group at the 4-position provides a site for reduction or transformation into other functional groups, such as amines or amides.

In recent years, there has been a growing interest in fluorinated heterocycles due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. 2,5-Difluoro-3-(difluoromethyl)-4-nitropyridine is no exception and has been explored in various contexts. For instance, its derivatives have shown promise in the development of kinase inhibitors, which are crucial in targeted cancer therapies.

One of the most compelling aspects of this compound is its utility in medicinal chemistry. Researchers have leveraged the scaffold of 2,5-Difluoro-3-(difluoromethyl)-4-nitropyridine to design molecules with improved pharmacokinetic profiles. The fluorine atoms not only enhance the compound's bioavailability but also contribute to its resistance against enzymatic degradation. This has been particularly beneficial in the development of long-acting drugs that require fewer dosing regimens.

The agrochemical industry has also benefited from the use of fluorinated pyridines. Derivatives of 2,5-Difluoro-3-(difluoromethyl)-4-nitropyridine have been investigated for their potential as herbicides and pesticides. The fluorine atoms improve the compounds' stability under environmental conditions, ensuring prolonged efficacy. Furthermore, their selectivity towards specific biological targets minimizes adverse effects on non-target organisms.

The synthesis of 2,5-Difluoro-3-(difluoromethyl)-4-nitropyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These techniques are essential for producing compounds that meet the stringent requirements of pharmaceutical applications.

In academic research, 2,5-Difluoro-3-(difluoromethyl)-4-nitropyridine has been used as a building block for more complex structures. Its versatility allows chemists to explore diverse chemical space, leading to the discovery of novel therapeutic agents. For example, studies have demonstrated its role in generating scaffolds for antiviral and anti-inflammatory drugs.

The computational modeling of this compound has provided valuable insights into its interactions with biological targets. Molecular docking studies have helped researchers understand how modifications at different positions can influence binding affinity and selectivity. These findings are crucial for designing molecules with optimized pharmacological properties.

The environmental impact of fluorinated compounds is another area of concern. While they offer numerous benefits in terms of stability and efficacy, their persistence in the environment raises questions about long-term safety. Efforts are underway to develop greener synthetic routes that minimize waste and reduce environmental footprints. This includes exploring biocatalytic methods and sustainable solvents.

In conclusion, 2,5-Difluoro-3-(difluoromethyl)-4-nitropyridine (CAS No. 1805323-86-7) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and agricultural innovation.